Cas no 87697-99-2 (Benzoic acid,4-hydroxy-, (2R,3S)-1,2,3,4-butanetetrayl ester, rel- (9CI))

• Product name: Benzoic acid,4-hydroxy-, (2R,3S)-1,2,3,4-butanetetrayl ester, rel- (9CI)
• CAS No: 87697-99-2
• MF: C₃₂H₂₆O₁₂
• MW: 602.541650295258
• CID: 723040
• PubChem ID: 73291

Benzoic acid,4-hydroxy-, (2R,3S)-1,2,3,4-butanetetrayl ester, rel- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-hydroxy-, (2R,3S)-1,2,3,4-butanetetrayl ester, rel- (9CI)
• kelletinin I
• Benzoic acid, 4-hydroxy-, 1,2,3,4-butanetetrayl ester, (R*,S*)-
• [(2S,3R)-2,3,4-tris[(4-hydroxybenzoyl)oxy]butyl] 4-hydroxybenzoate
• AKOS040745945
• [Erythrityl tetrakis(p-hydroxybenzoate)]
• 87697-99-2
• Erythrityl tetrakis (4-hydroxybenzoate)
• DTXSID20236561
• Benzoic acid, 4-hydroxy-, (2R,3S)-1,2,3,4-butanetetrayl ester, rel-

• Inchi： 1S/C32H26O12/c33-23-9-1-19(2-10-23)29(37)41-17-27(43-31(39)21-5-13-25(35)14-6-21)28(44-32(40)22-7-15-26(36)16-8-22)18-42-30(38)20-3-11-24(34)12-4-20/h1-16,27-28,33-36H,17-18H2/t27-,28+
• InChI Key： UFYXGHSICNSXJL-HNRBIFIRSA-N
• SMILES： C(OC[C@H](OC(=O)C1=CC=C(O)C=C1)[C@H](OC(=O)C1=CC=C(O)C=C1)COC(=O)C1=CC=C(O)C=C1)(=O)C1=CC=C(O)C=C1

Computed Properties

• Exact Mass: 602.142
• Monoisotopic Mass: 602.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 44
• Rotatable Bond Count: 15
• Complexity: 863
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 186A^2

Experimental Properties

• Color/Form: Solid powder
• Density: 1.44
• Boiling Point: 843.5°C at 760 mmHg
• Flash Point: 274.1°C
• Refractive Index: 1.654

Benzoic acid,4-hydroxy-, (2R,3S)-1,2,3,4-butanetetrayl ester, rel- (9CI) Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).